Cas no 793628-59-8 (2-Chloro-4-fluoro-N,N-dimethylaniline)

• Product Name: 2-Chloro-4-fluoro-N,N-dimethylaniline
• CAS No: 793628-59-8
• MF: C₈H₉ClFN
• MW: 173.615164518356
• CID: 984661
• PubChem ID: 40425367
• Update Time: 2025-05-21

2-Chloro-4-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-N,N-dimethylaniline
• 2-CHLORO-N,N-DIMETHYL-4-FLUOROANILINE
• DTXSID60654205
• 793628-59-8
• AKOS006346448
• FT-0691615
• MFCD04116326
• DB-323816

• Inchi： 1S/C8H9ClFN/c1-11(2)8-4-3-6(10)5-7(8)9/h3-5H,1-2H3
• InChI Key： KZNVGEFGASLIRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N(C)C)F

Computed Properties

• Exact Mass: 173.0407551g/mol
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

2-Chloro-4-fluoro-N,N-dimethylaniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Chloro-4-fluoro-N,N-dimethylaniline

2-Chloro-4-fluoro-N,N-dimethylaniline (CAS No. 793628-59-8): Properties, Applications, and Market Insights

2-Chloro-4-fluoro-N,N-dimethylaniline (CAS No. 793628-59-8) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This halogenated aniline derivative is characterized by its unique molecular structure, featuring both chloro and fluoro substituents on the aromatic ring, along with a dimethylamino functional group. The compound's chemical formula C8H9ClFN and molecular weight of 173.62 g/mol make it a versatile intermediate in synthetic chemistry.

The growing interest in 2-Chloro-4-fluoro-N,N-dimethylaniline synthesis stems from its role as a key building block in the development of various bioactive molecules. Recent trends in drug discovery have highlighted the importance of fluorinated aromatic compounds, as the introduction of fluorine atoms often enhances metabolic stability and bioavailability. This has led to increased searches for "fluorinated aniline derivatives uses" and "chloro-fluoro anilines in drug development" across scientific databases.

From a chemical perspective, 2-Chloro-4-fluoro-N,N-dimethylaniline exhibits several notable properties. The compound typically appears as a pale yellow to colorless liquid at room temperature, with moderate solubility in common organic solvents. Its boiling point and melting point characteristics make it suitable for various synthetic applications under controlled conditions. The presence of both electron-withdrawing (halogen) and electron-donating (dimethylamino) groups creates interesting electronic effects that influence its reactivity patterns.

In pharmaceutical applications, this compound serves as a crucial intermediate for the synthesis of heterocyclic compounds and small molecule drugs. Many researchers are investigating its potential in creating novel kinase inhibitors and antimicrobial agents, as evidenced by the rising number of patents mentioning "793628-59-8 applications". The compound's structural features allow for diverse modifications, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

The agrochemical sector has also shown increasing demand for 2-Chloro-4-fluoro-N,N-dimethylaniline, particularly in the development of new-generation crop protection agents. Its incorporation into pesticide formulations has been explored due to the enhanced biological activity often observed with fluorinated compounds. This aligns with current agricultural trends focusing on "eco-friendly fluorinated pesticides" and "low-volume high-efficiency agrochemicals".

Manufacturing processes for 2-Chloro-4-fluoro-N,N-dimethylaniline typically involve multi-step synthetic routes starting from commercially available aniline derivatives. Recent advancements in "green chemistry approaches for halogenated anilines" have led to improved synthetic methods with better atom economy and reduced environmental impact. These developments respond to the growing industry emphasis on sustainable chemical production.

Market analysis indicates steady growth in demand for high-purity 2-Chloro-4-fluoro-N,N-dimethylaniline, particularly from contract research organizations and specialty chemical manufacturers. The compound's price trends and availability are increasingly tracked under search terms like "793628-59-8 suppliers" and "bulk fluorinated anilines". Quality specifications typically require ≥98% purity, with strict control over by-products and impurities that could affect downstream applications.

From a regulatory standpoint, proper handling and storage of 2-Chloro-4-fluoro-N,N-dimethylaniline are essential, though it doesn't fall under restricted categories. Material Safety Data Sheets (MSDS) provide comprehensive guidance on personal protective equipment and first-aid measures, addressing common queries about "safe handling of halogenated dimethylanilines". Proper ventilation and chemical-resistant gloves are recommended when working with this compound in laboratory or industrial settings.

Analytical characterization of 2-Chloro-4-fluoro-N,N-dimethylaniline typically employs techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods verify purity and identity, crucial for research and industrial applications. The compound's distinctive 1H NMR spectrum and mass fragmentation pattern serve as important quality control markers, topics frequently searched by analytical chemists.

Future research directions for 2-Chloro-4-fluoro-N,N-dimethylaniline may explore its potential in materials science, particularly in the development of organic electronic materials and liquid crystal compounds. The unique electronic properties imparted by its molecular structure could enable applications beyond traditional pharmaceutical uses. This aligns with broader scientific interest in "functionalized anilines for advanced materials".

In conclusion, 2-Chloro-4-fluoro-N,N-dimethylaniline (CAS No. 793628-59-8) represents an important chemical building block with diverse applications across multiple industries. Its combination of halogen substituents and dimethylamino functionality creates valuable synthetic opportunities, driving ongoing research and commercial interest. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its significance in specialty chemical markets.